Cas no 22454-89-3 (Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester)

• Product Name: Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester
• CAS No: 22454-89-3
• MF: C₁₃H₂₁O₄PS
• MW: 304.342203855515
• CID: 269650
• PubChem ID: 280817
• Update Time: 2025-04-19

Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,3,5-dimethyl-4-(methylthio)phenyl diethyl ester
• 4-methylthio-2-ethoxy-benzoic acid
• 4-Methylthio-3,5-xylenyl-diaethylphosphat
• ACMC-20llqf
• AGN-PC-00MM0N
• Benzoic acid, 2-ethoxy-4-(methylthio)-
• CTK2J6375
• NSC132987
• 3,5-dimethyl-4-(methylsulfanyl)phenyl diethyl phosphate
• DTXSID90945138
• 22454-89-3
• NSC-132987

• Inchi： 1S/C13H21O4PS/c1-6-15-18(14,16-7-2)17-12-8-10(3)13(19-5)11(4)9-12/h8-9H,6-7H2,1-5H3
• InChI Key： HMEIBXJRUMDSCW-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC(=CC=1C)OP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 304.08993
• Monoisotopic Mass: 304.08981732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 44.76